Cas no 1410783-24-2 (5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine)

• Product Name: 5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine
• CAS No: 1410783-24-2
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• MDL: MFCD34169291
• CID: 2910463
• PubChem ID: 86189546
• Update Time: 2025-11-01

5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine
• SCHEMBL16415371
• DB-412958
• BS-45723
• 5-(1,1-Dimethylethyl)[1,1'-biphenyl]-2-amine
• 5-(tert-Butyl)-[1,1'-biphenyl]-2-amine
• F72322
• 1410783-24-2
• 5-tert-butyl-[1,1'-biphenyl]-2-amine
• 4-tert-butyl-2-phenylaniline
• 5-(tert-Butyl)-[1,1''-biphenyl]-2-amine

• MDL： MFCD34169291
• Inchi： 1S/C16H19N/c1-16(2,3)13-9-10-15(17)14(11-13)12-7-5-4-6-8-12/h4-11H,17H2,1-3H3
• InChI Key： BAGPVLYGSZKWDX-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 225.15200
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.81450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine

Professional Introduction to Compound with CAS No. 1410783-24-2 and Product Name: 5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine

The compound identified by the CAS number 1410783-24-2 and the product name 5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The molecular structure of this compound includes a biphenyl core substituted with a tertiary amine group and an isopropyl group, which contributes to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of biphenyl derivatives in the development of novel pharmaceutical agents. The biphenyl moiety, with its aromatic stability and electronic properties, serves as an excellent scaffold for designing molecules with enhanced binding affinity and selectivity. In particular, the presence of the tertiary amine group at the 2-position of the biphenyl ring introduces a high degree of flexibility, allowing for further functionalization and interaction with biological targets. This structural feature has been exploited in the design of compounds that exhibit potent activity against various therapeutic targets.

The isopropyl group attached to the nitrogen atom in 5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine further modulates the compound's pharmacokinetic properties. This substitution not only influences the compound's solubility and metabolic stability but also enhances its ability to cross biological membranes. Such characteristics are crucial for developing drugs that can effectively reach their target sites within the body. The combination of these structural elements makes this compound a promising candidate for further investigation in drug discovery.

In the realm of medicinal chemistry, the development of new molecular entities is driven by the need for more effective and safer therapeutic agents. The compound 5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine has been studied for its potential role in modulating biological pathways associated with various diseases. Preliminary research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer progression. These findings are particularly intriguing given the growing interest in targeted therapies that can selectively modulate disease-related pathways.

One of the most exciting aspects of this compound is its versatility in chemical synthesis. The biphenyl core provides a stable platform for introducing diverse functional groups, enabling chemists to tailor the molecule's properties for specific applications. For instance, modifications at different positions on the biphenyl ring can alter the compound's electronic distribution, affecting its binding interactions with biological targets. This flexibility has allowed researchers to explore a wide range of derivatives with enhanced pharmacological profiles.

The synthesis of 5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cross-coupling reactions to construct the biphenyl core, followed by nucleophilic substitution or other transformations to introduce the amine and isopropyl groups. These synthetic strategies not only highlight the compound's complexity but also demonstrate the feasibility of producing such molecules on a scalable basis.

From a computational chemistry perspective, modeling studies have been instrumental in understanding the behavior of this compound both in vitro and in silico. Molecular dynamics simulations have provided insights into how 5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine interacts with biological targets at an atomic level. These simulations have helped refine lead structures and predict potential side effects before experimental validation becomes necessary. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science, where biphenyl derivatives are valued for their thermal stability and electronic properties. For example, this compound could serve as a precursor for developing advanced polymers or organic semiconductors that exhibit improved performance characteristics.

In conclusion, 5-(1,1-dimethylethyl)-(1,1'-biphenyl)-2-amine, identified by CAS No. 1410783-24-2, represents a significant contribution to both chemical research and pharmaceutical development. Its unique structure combines functional groups that enhance its reactivity and bioactivity, making it a versatile tool for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.